(S)-Ethyl isoxazolidine-3-carboxylate

• IUPAC Name: ethyl (3S)-1,2-oxazolidine-3-carboxylate
• InChI: InChI=1S/C6H11NO3/c1-2-9-6(8)5-3-4-10-7-5/h5,7H,2-4H2,1H3/t5-/m0/s1
• InChI Key: HMZIYRDMQHXMAF-YFKPBYRVSA-N
• Canonical SMILES: CCOC(=O)C1CCON1
• Isomeric SMILES: CCOC(=O)[C@@H]1CCON1
• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol

Description

(S)-Ethyl isoxazolidine-3-carboxylate is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality (S)-Ethyl isoxazolidine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-Ethyl isoxazolidine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cascade Synthesis of Ethyl 3-Amino-5-oxoisoxazolidine-4-carboxylate Derivatives : An efficient cascade synthesis method has been developed for ethyl 3-amino-5-oxoisoxazolidine-4-carboxylate derivatives, starting from diethyl 2-(ethoxymethylene)malonate, various hydroxylamines, and amines. This method is tolerant to a wide range of amines, producing highly functionalized isoxazolidine derivatives important in organic synthesis and medicinal chemistry (Li et al., 2017).

• Synthesis of Peptides : Isoxazolidine derivatives, such as ethyl 3-unsubstituted isoxazolium salts, have been used to rapidly and smoothly synthesize enol esters under mild conditions. This has applications in the synthesis of peptides, highlighting the utility of specific peptide-forming reagents like N-ethyl-5-phenylisoxazolium-3′-sulfonate (Woodward et al., 1966).

• Privileged Scaffold in Medicinal Chemistry : The isoxazolidine ring is a privileged structure in medicinal chemistry, with increasing studies on isoxazolidine and isoxazolidine-containing compounds. These compounds are synthesized using methods like 1,3-dipolar cycloaddition and electrophilic or palladium-mediated cyclization. They have applications in total synthesis and the production of bioactive compounds, including mimics of nucleosides, carbohydrates, and amino acids (Berthet et al., 2016).

• Synthesis of Isoxazolidinones : A method for synthesizing 4-hydroxy or 4-alkylamino isoxazolidin-3-ones and 4-hydroxy isoxazolidin-5-ones has been described. This involves the ring opening of ethyl β-arylglycidates or ethyl N-alkylaziridine-2-carboxylates by N-alkylhydroxylamines, followed by cyclization (Tabarki & Besbes, 2014).

• Synthesis of Ethyl 3-oxopyrazolidine-4-carboxylates : Ethyl 3-oxopyrazolidine-4-carboxylates are formed in reactions involving hydrazine hydrate with αβ-unsaturated diesters or β-anilino-diesters. This method's utility is demonstrated in the limited occurrence of other reactions, such as cleavage of diesters (O'callaghan, 1972).

• Enzymatic Resolution of Ethyl 1,4-benzodioxan-2-carboxylate : Ethyl 1,4-benzodioxan-2-carboxylate, an intermediate in drug synthesis, was kinetically resolved to obtain its S-enantiomer using a lipase-catalyzed transesterification reaction. This highlights the application of enzymatic processes in the resolution of chiral compounds (Kasture et al., 2005).

Synthesis routes and methods

Procedure details